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Compound of Interest

Compound Name: 2-Ethoxy-2-oxoacetic acid

Cat. No.: B031057

For researchers, scientists, and professionals in drug development, the selection of appropriate
reagents is paramount for reproducible and efficient synthesis of complex molecules. 2-
Ethoxy-2-oxoacetic acid, also known as ethyl hydrogen oxalate, is a versatile synthetic
intermediate widely utilized in the pharmaceutical industry.[1] Its bifunctional nature, possessing
both a carboxylic acid and an ethyl ester group, allows for its application in a variety of organic
reactions, including esterifications and acylations, to construct intricate molecular frameworks
with high precision.[1] This guide provides a comparative analysis of 2-Ethoxy-2-oxoacetic
acid, supported by experimental data, to aid in its effective implementation in research and
development.

Performance and Synthesis: A Quantitative
Comparison

The efficiency of synthesizing 2-Ethoxy-2-oxoacetic acid is crucial for its subsequent
applications. Below are tables summarizing the performance of different synthetic routes and
the physical properties of the compound.

Table 1: Comparison of Synthesis Routes for 2-Ethoxy-2-oxoacetic Acid
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Table 2: Physical and Chemical Properties of 2-Ethoxy-2-oxoacetic Acid
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Property Value

CAS Number 617-37-8[1]

Molecular Formula CaHe04[2]

Molecular Weight 118.09 g/mol [2]
Appearance Colorless liquid or solid[3]
Boiling Point 204.7 °C at 760 mmHg
Melting Point 195 °C

Purity (typical) >95%[3][4]

Comparison with an Alternative: 2-(Methylamino)-2-
oxoacetic Acid

While 2-Ethoxy-2-oxoacetic acid is a valuable reagent, other compounds can be used for
similar synthetic purposes. One such alternative is 2-(Methylamino)-2-oxoacetic Acid.

Table 3: Comparison with 2-(Methylamino)-2-oxoacetic Acid
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2-(Methylamino)-2-

Feature 2-Ethoxy-2-oxoacetic Acid ] .
oxoacetic Acid
CAS Number 617-37-8 29262-58-6[3]
Molecular Formula CaHeOa4 Cs3HsNO3[3]
Molecular Weight 118.09 g/mol 119.08 g/mol [3]

Key Functional Groups

Ethoxy, Oxo, Carboxylic Acid

Methylamino, Oxo, Carboxylic
Acid

Primary Applications

Building block for complex
heterocycles, intermediate in

pharmaceutical synthesis.[1][3]

Building block in
peptidomimetics and for

enzyme inhibitors.[3]

Reactivity Profile

The ethoxy group allows for
nucleophilic substitution

reactions.[2]

The methylamino group offers
different reactivity and
opportunities for hydrogen

bonding.

The choice between these reagents depends on the specific synthetic strategy and the desired

properties of the final product. The ethoxy group in 2-Ethoxy-2-oxoacetic acid provides a

classic ester linkage, while the methylamino group in the alternative introduces an amide-like

functionality.

Experimental Protocols

Below is a detailed methodology for a common laboratory-scale synthesis of 2-Ethoxy-2-

oxoacetic acid.

Protocol: Acid-Catalyzed Esterification of Oxalic Acid

This protocol describes the synthesis of 2-Ethoxy-2-oxoacetic acid from oxalic acid and

ethanol using sulfuric acid as a catalyst.

Materials:

e Oxalic acid (HOOC-COOH)
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Ethanol (C2HsOH)

Concentrated Sulfuric acid (H2S0a4)
Ethyl acetate

Hexane

Sodium bicarbonate solution (saturated)

Magnesium sulfate (anhydrous)

Equipment:

Round-bottom flask
Reflux condenser
Heating mantle
Separatory funnel
Rotary evaporator

Apparatus for vacuum distillation

Procedure:

Reaction Setup: In a round-bottom flask, combine oxalic acid and ethanol in a 1:1 molar

ratio. This ratio is chosen to favor the formation of the monoester over the diester.[3]

Catalyst Addition: Slowly add concentrated sulfuric acid to the mixture, amounting to 5-10%

of the total weight.[3]

Reflux: Heat the mixture to 80-100 °C under reflux.[3] The reaction progress can be

monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Transfer the

mixture to a separatory funnel and dilute with ethyl acetate.
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» Neutralization: Wash the organic layer sequentially with water and a saturated solution of
sodium bicarbonate to neutralize the acidic catalyst.

» Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter,
and concentrate the solvent using a rotary evaporator.

« Purification: Purify the crude product by vacuum distillation. The boiling point of 2-Ethoxy-2-
oxoacetic acid is approximately 130-135 °C at 50—60 mmHg, which allows for its
separation from the higher-boiling diethyl oxalate (BP 185 °C).[3] For higher purity,
crystallization from an ethyl acetate/hexane mixture can be performed, which can yield a
recovery of 89% at 4°C.[3] For pharmaceutical-grade applications (>99% purity), preparative
HPLC with a C18 reverse-phase column and a mobile phase of 70:30 H20:MeCN with 0.1%
TFA can be employed.[3]

Visualizing Workflows and Applications

Diagrams illustrating the experimental workflow and the role of 2-Ethoxy-2-oxoacetic acid in
synthesis can aid in understanding its practical application.
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Caption: Workflow for the synthesis and purification of 2-Ethoxy-2-oxoacetic acid.
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Caption: Role of 2-Ethoxy-2-oxoacetic acid as a key synthetic intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031057?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031057?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

